Cas no 850352-53-3 (1-(naphthalen-2-yl)-2-(pyrrolidin-1-yl)pentan-1-one)

• Product Name: 1-(naphthalen-2-yl)-2-(pyrrolidin-1-yl)pentan-1-one
• CAS No: 850352-53-3
• MF: C₁₉H₂₃NO
• MW: 281.392025232315
• CID: 858226
• PubChem ID: 11243002
• Update Time: 2025-10-21

1-(naphthalen-2-yl)-2-(pyrrolidin-1-yl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalen-2-yl)-2-(pyrrolidin-1-yl)pentan-1-one
• 1-naphthalen-2-yl-2-pyrrolidin-1-ylpentan-1-one
• 1-pentanone, 1-(2-naphthalenyl)-2-(1-pyrrolidinyl)-
• LogP
• 1-(2-Naphthyl)-2-(1-pyrrolidinyl)-1-pentanone
• O-2482
• CHEMBL204759
• UNII-96ON64182B
• DEA No. 1258
• 850352-53-3
• naphyrone
• (RS)-1-NAPHTHALEN-2-YL-2-PYRROLIDIN-1-YLPENTAN-1-ONE
• SCHEMBL4939526
• Naphyrone (O-2482)
• PD046469
• Q2443360
• beta-Naphyrone
• 96ON64182B
• AKOS015898953
• 850352-11-3
• J2.929.920J
• DTXSID301014192
• 1-naphthalen-2-yl-2-pyrrolidin-1-yl-pentan-1-one
• .BETA.-NAPHYRONE
• BDBM50182546
• naphthylpyrovalerone
• NS00015475
• DB-336873

• Inchi： 1S/C19H23NO/c1-2-7-18(20-12-5-6-13-20)19(21)17-11-10-15-8-3-4-9-16(15)14-17/h3-4,8-11,14,18H,2,5-7,12-13H2,1H3
• InChI Key： DTNUPBSOODGRKW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C=CC=CC=2C=1)C(CCC)N1CCCC1

Computed Properties

• Exact Mass: 281.177964357g/mol
• Monoisotopic Mass: 281.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.088
• Boiling Point: 430.5°C at 760 mmHg
• Flash Point: 161.4°C
• Refractive Index: 1.596

Additional information on 1-(naphthalen-2-yl)-2-(pyrrolidin-1-yl)pentan-1-one

1-(Naphthalen-2-yl)-2-(pyrrolidin-1-yl)pentan-1-one: A Comprehensive Overview

1-(Naphthalen-2-yl)-2-(pyrrolidin-1-yl)pentan-1-one, also known by its CAS number 850352-53-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure combining a naphthalene moiety, a pyrrolidine ring, and a ketone group, has garnered attention due to its potential applications in drug discovery, material synthesis, and as a precursor in various chemical reactions.

The synthesis of 1-(naphthalen-2-yl)-2-(pyrrolidin-1-yl)pentan-1-one typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled the efficient construction of this compound with high purity. The reaction pathway often includes nucleophilic additions, condensations, and cyclizations, which are optimized to ensure high yields and minimal side products. Researchers have explored the use of transition metal catalysts to facilitate these reactions, thereby reducing reaction times and improving selectivity.

The physical and chemical properties of CAS No. 850352-53-3 are critical for its application in various industries. The compound exhibits a melting point of approximately 98°C and a boiling point around 345°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-based reactions. Recent studies have also highlighted its stability under UV light, which is advantageous for applications requiring prolonged exposure to light.

In terms of applications, 1-(naphthalen-2-yl)-2-(pyrrolidin-1-yl)pentan-1-one has shown promise as a building block in the synthesis of bioactive molecules. Its naphthalene moiety contributes aromaticity and planarity, while the pyrrolidine ring provides flexibility and hydrogen bonding capabilities. These features make it an ideal candidate for drug design targeting specific biological pathways. For instance, recent research has explored its role as a potential inhibitor of certain kinases involved in cancer progression.

The compound's versatility extends to materials science, where it serves as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions has led to the development of novel materials with tailored mechanical properties. Additionally, the ketone group in the molecule allows for further functionalization, enabling the creation of hybrid materials with enhanced performance characteristics.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CAS No. 850352-53. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation across its naphthalene and pyrrolidine moieties, which influences its optical properties. This understanding has facilitated the design of new experiments aimed at optimizing its use in optoelectronic devices.

In conclusion, 1-(naphthalen-2-yli)-2-(pyrrolidin-i-yli)pentan-i-on, or CAS No. 850352–53–3, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthetic methods and material science, positions it as a valuable tool for researchers and industry professionals alike.